Cas no 78898-71-2 (PENTADECANOIC ACID, 15-CHLORO-, METHYL ESTER)

PENTADECANOIC ACID, 15-CHLORO-, METHYL ESTER structure
78898-71-2 structure
Product name:PENTADECANOIC ACID, 15-CHLORO-, METHYL ESTER
CAS No:78898-71-2
MF:C16H31O2Cl
MW:290.869
CID:3479205
PubChem ID:9796041

PENTADECANOIC ACID, 15-CHLORO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • PENTADECANOIC ACID, 15-CHLORO-, METHYL ESTER
    • 15-Chloropentadecanoic acid, methyl ester
    • VCJJWNCEIHFSOU-UHFFFAOYSA-N
    • Methyl 15-chloropentadecanoate
    • 78898-71-2
    • SCHEMBL11860832
    • starbld0039339
    • Inchi: InChI=1S/C16H31ClO2/c1-19-16(18)14-12-10-8-6-4-2-3-5-7-9-11-13-15-17/h2-15H2,1H3
    • InChI Key: VCJJWNCEIHFSOU-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 290.2012579Da
  • Monoisotopic Mass: 290.2012579Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 15
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 26.3Ų

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